Cas no 1478947-81-7 (2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane)

• Product Name: 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane
• CAS No: 1478947-81-7
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5281902
• Update Time: 2025-10-31

2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane Chemical and Physical Properties

Names and Identifiers

• 2-{2-[1-(chloromethyl)cyclopropyl]ethyl}oxolane
• 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane
• Furan, 2-[2-[1-(chloromethyl)cyclopropyl]ethyl]tetrahydro-

• Inchi： 1S/C10H17ClO/c11-8-10(5-6-10)4-3-9-2-1-7-12-9/h9H,1-8H2
• InChI Key： VVJKQNSZNPZNLQ-UHFFFAOYSA-N
• SMILES： ClCC1(CCC2CCCO2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Additional information on 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane

Professional Introduction to Compound with CAS No. 1478947-81-7 and Product Name: 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane

Compound with the CAS number 1478947-81-7 and the product name 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chloromethyl group and an oxolane ring in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

The chloromethyl substituent is particularly noteworthy, as it introduces a reactive site that can participate in various chemical transformations, including nucleophilic substitution reactions. This feature is highly advantageous in the synthesis of more complex molecules, such as drug candidates. Additionally, the oxolane ring provides structural stability while allowing for conformational flexibility, which is crucial for optimizing pharmacokinetic properties. These characteristics make 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane a promising intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of cyclopropyl-containing compounds due to their unique biological activities. The cyclopropyl group, when incorporated into a molecular framework, can influence both the physical properties and the biological interactions of the compound. For instance, it has been shown to enhance binding affinity and metabolic stability, making it an attractive moiety in drug design. The compound with CAS no. 1478947-81-7 leverages this potential by integrating a cyclopropyl moiety into its structure, thereby enhancing its overall efficacy.

Moreover, the oxolane ring is another key structural element that contributes to the compound's potential utility. Oxolane derivatives have been widely studied for their ability to act as scaffolds in medicinal chemistry. Their three-membered ring structure introduces strain, which can be exploited to improve binding interactions with biological targets. This strain can also facilitate conformational changes that are beneficial for drug-like properties such as solubility and bioavailability. The combination of these features in 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane positions it as a versatile building block for future drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of structural features like those found in 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane. Molecular modeling studies have demonstrated that the presence of both the chloromethyl group and the oxolane ring can significantly influence the compound's interactions with biological targets. These interactions are critical for determining efficacy and selectivity in drug development. By leveraging computational tools, researchers can predict and optimize these interactions, leading to more efficient drug discovery processes.

The synthesis of compounds like 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane requires careful consideration of reaction conditions and reagent selection to ensure high yields and purity. Modern synthetic methodologies often employ transition metal catalysis to facilitate complex transformations efficiently. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce new functional groups while maintaining structural integrity. These advanced techniques are essential for producing compounds with high precision, which is crucial for pharmaceutical applications.

The potential applications of 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use as a building block in polymer chemistry and material science. For example, oxolane derivatives have been explored as monomers in polymer synthesis due to their ability to form stable linkages under controlled conditions. This versatility underscores the compound's broad utility across multiple scientific disciplines.

As research continues to evolve, the role of compounds like 1478947-81-7 is likely to expand further. Innovations in synthetic chemistry and biotechnology are opening new avenues for drug discovery and material development. By harnessing the potential of structurally unique molecules such as 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane, scientists can address complex challenges in medicine and industry more effectively than ever before.

In conclusion, compound with CAS no. 1478947-81-7 and product name 2-[2-[1-(Chloromethyl)cyclopropyl]ethyl]oxolane represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a chloromethyl group and an oxolane ring, make it a versatile intermediate with broad applications in drug development and material science. As research progresses, this compound is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.